N-(2-(4-methoxyphenylsulfonamido)ethyl)-4-propionamidobenzamide

• IUPAC Name: N-[2-[(4-methoxyphenyl)sulfonylamino]ethyl]-4-(propanoylamino)benzamide
• InChI: InChI=1S/C19H23N3O5S/c1-3-18(23)22-15-6-4-14(5-7-15)19(24)20-12-13-21-28(25,26)17-10-8-16(27-2)9-11-17/h4-11,21H,3,12-13H2,1-2H3,(H,20,24)(H,22,23)
• InChI Key: JYAVQZHVHAJMQA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)NCCNS(=O)(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C19H23N3O5S
• Molecular Weight: 405.5 g/mol

Description

“N-(2-(4-methoxyphenylsulfonamido)ethyl)-4-propionamidobenzamide” is a complex organic compound. It contains a methoxyphenyl group, a sulfonamide group, and a propionamidobenzamide group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate amine with a sulfonyl chloride to form the sulfonamido group, followed by reactions to form the propionamidobenzamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the sulfonamido group could influence the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would be influenced by its functional groups. The sulfonamido group could participate in a variety of reactions, including those involving nucleophilic substitution or elimination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the sulfonamido group could affect the compound’s solubility, acidity, and reactivity.

Scientific Research Applications

Mitochondrial Homeostasis and Neuroprotection

• Specific Mechanism : SalA-4g induces O-GlcNAc modification in mitochondria, leading to stronger neuroprotection during oxygen glucose deprivation and reoxygenation stress. .

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context in which it is used. For example, many sulfonamide compounds are known to inhibit certain enzymes, which could potentially be a mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate precautions should be taken when handling and storing this compound to ensure safety.